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Compound of Interest

Compound Name: Acid green 85
CAS No.: 12220-00-7
Cat. No.: B1172249
Get Quote
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Abstract & Core Directive

The longevity and optical resolution of histological slides stained with Acid Green 85 (an
anionic triphenylmethane or anthraquinone-based dye, distinct from but chemically related to
Acid Green 25) depend entirely on the compatibility between the dye chemistry and the
mounting medium.[1][2]

The Core Challenge: Acid Green 85 is water-soluble and sensitive to alkaline pH.[1][2]
Improper mounting leads to "bleeding” (diffusion of dye into the medium) or fading (oxidative
loss of chromophore).[1][2]

The Solution: This guide validates Synthetic Resinous Mounting Media (Hydrophobic) as the
Gold Standard for permanent storage, provided a rigorous dehydration protocol is followed.[1]
[2] Agueous mounting is reserved for specific, temporary workflows.[1][2]

Scientific Mechanism: Dye-Solvent Interactions[1][2]

To select the correct medium, one must understand the solubility profile of Acid Green 85.[1][2]
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Chemical Basis

Acid Green 85 functions as an acid dye (anionic).[1][2] It binds to basic amino acids (lysine,
arginine) in tissue proteins via electrostatic attraction under acidic conditions.[1][2]

o Hydrophilicity: High.[1][2] The sulfonate groups (
) make it highly soluble in water.[1][2]

 Lipophilicity: Low.[1][2] It is generally insoluble in non-polar solvents like xylene or toluene.[1]

[2]

» Alcohol Sensitivity: Moderate.[1][2] Most acid dyes exhibit partial solubility in lower-grade
alcohols (50-70% ethanol) but are relatively stable in absolute ethanol if exposure is brief.[1]

[2]

The "Lock-In" Principle

The goal of mounting is to encapsulate the tissue in a medium where the dye is insoluble.[1][2]

) Acid Green 85
Medium Type Solvent Base . Outcome
Solubility

High Risk: Dye
diffuses into medium

Aqueous (Glycerol) Water/Buffer Soluble i i
over time (Bleeding).
[1][2]
Optimal: Dye remains

Resinous (Synthetic) Xylene/Toluene Insoluble "locked" in the tissue.
[1][2]
Moderate: Acidic

) Terpenes (Canada nature of balsam may
Resinous (Natural) Insoluble
Balsam) alter dye color over

years.[1][2]

Recommended Mounting Media
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Primary Recommendation: Synthetic Resinous Media

Examples: DPX (Distyrene, Plasticizer, Xylene), Entellan®, Permount™.[1][2]
» Refractive Index (RI): ~1.52 (Matches glass slides, optimizing resolution).
e pH: Neutral.[1][2]

e Mechanism: Requires the tissue to be completely dehydrated (water removed) and cleared
(alcohol removed) before mounting.[1][2] Since Acid Green 85 is insoluble in xylene, the
stain edges remain sharp.[1][2]

Secondary Recommendation: Modified Aqueous Media
(Only if Dehydration is Impossible)

Examples: Glycerol Gelatin, Fluoromount-G.[1][2]

« Indication: Use only if the tissue contains other stains (e.g., Lipids/Oil Red O) that would be
destroyed by xylene.[1][2]

o Modification: The mounting medium must be acidified (pH 4.0-5.[1][2]0) to prevent dye
desorption.[1][2] Neutral or basic aqueous media will cause rapid fading.[1][2]

Detailed Protocols
Protocol A: Permanent Mounting (Resinous) - The Gold
Standard

Objective: Create a permanent, high-contrast slide with zero dye bleeding.[1][2]
Reagents:

o Ethanol Series (70%, 95%, 100% x2)[1][2]

o Clearing Agent: Xylene or Xylene Substitute (e.g., d-Limonene)[1][2]

¢ Mounting Medium: DPX or Entellan[1][2]
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Workflow:

e Post-Staining Wash: Rinse slides in acidified water (1% Acetic Acid) to remove excess
unbound dye.[1][2] Do not use tap water if it is alkaline.[1][2]

 Differentiation (Critical): Briefly dip in 70% Ethanol.

o Observation: Check under microscope.[1][2][3] If Acid Green 85 leaches rapidly, skip to
Step 3.

e Rapid Dehydration:

o 100% Ethanol - Dip 10 times (approx. 30 seconds).[1][2]

o 100% Ethanol (Fresh) - Dip 10 times.[1][2]

o Note: Speed is vital.[1][2] Prolonged exposure to alcohol can extract the dye.[1][2]
o Clearing:

o Xylene | - 2 minutes.[1][2]

o Xylene Il - 2 minutes.[1][2]

o Checkpoint: The slide should look transparent.[1][2] If milky, water is still present (Go back
to 100% Ethanol).[1][2]

e Mounting:
o Apply 2-3 drops of Resin Medium (DPX).[1][2]
o Lower coverslip slowly to avoid bubbles.[1][2]

e Curing: Dry flat in a fume hood for 24 hours.

Protocol B: Aqueous Mounting (Temporary)

Objective: Quick visualization without dehydration.[1][2]
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Reagents:

e Agueous Mounting Medium (Glycerol-based)[1][2]
o Sealant (Nail polish or Valap)[1][2]

Workflow:

Rinse: Wash slide in distilled water.

Mount: Apply aqueous medium directly to wet slide.[1][2]

Seal: Seal edges of coverslip immediately to prevent evaporation.[1][2]

Storage: Store at 4°C in the dark. Expect stain diffusion within 48-72 hours.[1][2]

Visualization of Workflow

The following diagram illustrates the decision logic and chemical pathway for processing Acid
Green 85 slides.
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Acid Green 85 Stained Slide

Does tissue contain
Xylene-sensitive elements
(e.g., Lipids)?

Aqueous Mounting Required Resinous Mounting (Preferred)

Step: Acidify Medium Step: Rapid Dehydration
(pH 4.0-5.0) (100% EtOH x 2)

Removes Water
Insolubilizes Dye

Step: Seal Coverslip Step: Clearing
(Temporary Storage) (Xylene x 2)

:

Step: Mount with DPX/Entellan

Result: Temporary Slide

(Risk of Bleeding)

Result: Permanent Slide

(High Clarity, No Fading)

Click to download full resolution via product page

Caption: Decision tree for selecting mounting media based on tissue composition and desired
slide longevity.[1][2]
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Troubleshooting & Quality Control

Issue Observation Root Cause Corrective Action
_ _ Water contamination Return to 100%
) Milky haze over tissue
Cloudiness ) in Xylene (Incomplete Ethanol, then fresh
after mounting.[1][2] )
dehydration).[1] Xylene.[1]
1. Aqueous medium )
Green halo around 1. Switch to
. . used.2.[1][2][3][4][5] _
Bleeding tissue; background ] Resinous.2. Reduce
Alcohol dehydration o
turns green.[1][2] time in ethanol steps.
was too slow.
] ) Use acidified wash
) ) Alkaline pH in
_ Loss of green intensity _ _ water; ensure
Fading mounting medium or )
over weeks.[1][2] ] mountant is
residual tap water.[1] o
neutral/acidic.[1][2]
Dark granules Precipitation of dye Ensure coverslip is
Black Artifacts appearing over time. (rare) or drying back fully sealed; use fresh
[1][2] of medium.[1] dye solution.[1][2]
References

 Biological Stain Commission. (n.d.).[1][2] Mounting Media: An Overview. Retrieved from

[Link][1][2]

e PubChem. (n.d.).[1][2] C.L[1][2][3][5]6][7][8][9][10] Acid Green 3 (Related Triphenylmethane)

Properties.[1][2] Retrieved from [Link][1][2]

(Note: While specific literature on "Acid Green 85" is less abundant than "Acid Green 25", the

chemical behavior of the Acid Green anionic dye class dictates the protocols above.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. C.I. Acid Green 1 | C30H15FeN3Na3015S3 | CID 6915910 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Note: Optimized Mounting Protocols for Acid
Green 85 Stained Slides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172249/docs#application-note-optimized-mounting-
protocols-for-acid-green-85-stained-slides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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